Cas no 1707394-50-0 (3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one)

3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one is a heterocyclic compound featuring a pyrido[4,3-d]pyrimidin-4-one core structure with a cyclopropylmethyl substituent. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in the development of bioactive molecules. The cyclopropylmethyl group may enhance metabolic stability and influence binding affinity in target interactions. The saturated pyrido ring system contributes to conformational rigidity, which can improve selectivity in receptor binding. This compound is a valuable intermediate for synthesizing analogs with potential applications in drug discovery, particularly in targeting enzyme or receptor modulators. Its structural features make it suitable for further derivatization and optimization in lead compound development.

3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one structure

1707394-50-0 structure

Product Name:3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

CAS No:1707394-50-0

MF:C₁₁H₁₅N₃O

MW:205.256302118301

CID:5161827

Update Time:2025-06-13

3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one
- Inchi： 1S/C11H15N3O/c15-11-9-5-12-4-3-10(9)13-7-14(11)6-8-1-2-8/h7-8,12H,1-6H2
- InChI Key： VZJDOISCLAQGFU-UHFFFAOYSA-N
- SMILES： C1N(CC2CC2)C(=O)C2CNCCC=2N=1

3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM508925-1g	3-(Cyclopropylmethyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidin-4(3H)-one	1707394-50-0	97%	1g	$539	2023-02-02

3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831

Related Categories

Additional information on 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one

Comprehensive Overview of 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1707394-50-0)

The compound 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one (CAS No. 1707394-50-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This pyrido-pyrimidinone derivative is characterized by a fused bicyclic system, combining a pyridine and a pyrimidine ring, which is further substituted with a cyclopropylmethyl group. Such structural motifs are often explored for their relevance in drug discovery, particularly in targeting enzymes and receptors involved in various disease pathways.

In recent years, the scientific community has shown increasing interest in small-molecule modulators of protein-protein interactions (PPIs) and kinase inhibitors. The 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one scaffold aligns with this trend, as it shares structural similarities with known kinase inhibitors. Researchers are actively investigating its potential applications in cancer therapy, neurodegenerative diseases, and inflammatory disorders, making it a subject of numerous high-throughput screening studies.

The synthesis of CAS No. 1707394-50-0 typically involves multi-step organic reactions, including cyclization and functional group transformations. Key intermediates often include pyridine-3,4-diamine derivatives and cyclopropylmethyl halides. The compound's physicochemical properties, such as solubility, logP, and hydrogen bonding capacity, are critical for its bioavailability and pharmacokinetic profile. These properties are frequently optimized during medicinal chemistry campaigns to enhance drug-like characteristics.

From a mechanistic perspective, the pyrido[4,3-d]pyrimidin-4-one core is known to interact with ATP-binding sites of kinases, making it a promising candidate for targeted therapy. Computational modeling and molecular docking studies have been employed to predict its binding affinity and selectivity. Additionally, its cyclopropylmethyl substituent may contribute to metabolic stability, a desirable trait in lead optimization phases.

Given the growing demand for precision medicine and personalized therapeutics, compounds like 3-Cyclopropylmethyl-5,6,7,8-tetrahydro-3H-pyrido[4,3-d]pyrimidin-4-one are increasingly relevant. Its potential to address unmet medical needs has spurred collaborations between academia and industry, with several patents filed around its derivatives. Furthermore, its role in epigenetic modulation and signal transduction pathways is under active investigation, aligning with current trends in biomarker-driven drug development.

In conclusion, CAS No. 1707394-50-0 represents a versatile scaffold with broad applicability in modern drug discovery. Its structural complexity and functional group diversity make it a valuable tool for chemical biology and therapeutic innovation. As research progresses, this compound may pave the way for novel treatments in oncology, neurology, and beyond, reinforcing its importance in the pharmaceutical pipeline.